Cas no 55850-21-0 (Benzenesulfonamide, N,N'-1,3-phenylenebis[4-methyl-)
55850-21-0 structure
Product Name:Benzenesulfonamide, N,N'-1,3-phenylenebis[4-methyl-
CAS No:55850-21-0
MF:C20H20N2O4S2
MW:416.513802528381
CID:350477
PubChem ID:607436
Update Time:2025-04-19
Benzenesulfonamide, N,N'-1,3-phenylenebis[4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-N-[3-(4-methylbenzenesulfonamido)phenyl]benzene-1-sulfonamide
- ST51039283
- 55850-21-0
- DTXSID70345834
- N,N'-(m-Phenylene)bis(p-toluenesulfonamide)
- N,N'-ditosyl-metaphenylenediamine
- YUZGSZQNSXWQJE-UHFFFAOYSA-N
- SCHEMBL14877794
- AKOS003876611
- 4-Methyl-N-(3-([(4-methylphenyl)sulfonyl]amino)phenyl)benzenesulfonamide #
- Benzenesulfonamide, N,N'-1,3-phenylenebis[4-methyl-
-
- MDL: MFCD00349991
- Inchi: 1S/C20H20N2O4S2/c1-15-6-10-19(11-7-15)27(23,24)21-17-4-3-5-18(14-17)22-28(25,26)20-12-8-16(2)9-13-20/h3-14,21-22H,1-2H3
- InChI Key: YUZGSZQNSXWQJE-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(NC1C=CC=C(C=1)NS(C1C=CC(C)=CC=1)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 416.0866
- Monoisotopic Mass: 416.08644947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 636
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 109Ų
Experimental Properties
- PSA: 92.34
Benzenesulfonamide, N,N'-1,3-phenylenebis[4-methyl- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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